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Compound of Interest
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1-(2-Hydroxyethoxy)methyl-5-

methyluracil

CAS No.: 68724-11-8

Cat. No.: B1205884

Get Quote

Abstract
This technical guide provides a comprehensive overview of 1-(2-Hydroxyethoxy)methyl-5-
methyluracil, an acyclic nucleoside analogue also known as Acyclothymidine. We will delve

into its fundamental chemical and physical properties, including its molecular weight, and

present a detailed, field-proven methodology for its synthesis. A significant portion of this guide

is dedicated to its biological functions, with a particular focus on its emerging role in

dermatology and drug development as a photoprotective agent. The mechanism of action,

involving the prevention of UV-induced DNA damage and the activation of DNA repair

pathways, will be discussed in detail. This document is intended for researchers, scientists, and

professionals in the fields of medicinal chemistry, pharmacology, and drug development who

are interested in the therapeutic potential of novel nucleoside analogues.
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1-(2-Hydroxyethoxy)methyl-5-methyluracil is a synthetic acyclic analogue of thymidine,

where the deoxyribose sugar moiety is replaced by a flexible 2-hydroxyethoxymethyl group.

This structural modification is key to its biological activity and pharmacokinetic profile.

Property Value Source

Molecular Weight 200.19 g/mol [1]

Molecular Formula C₈H₁₂N₂O₄ [1]

IUPAC Name

1-[(2-hydroxyethoxy)methyl]-5-

methylpyrimidine-2,4(1H,3H)-

dione

[1]

Synonyms

Acyclothymidine, N-(2-

(hydroxyethoxy)methyl)-5-

methyluracil

[1]

CAS Number 68724-11-8 [1]

Canonical SMILES
CC1=CN(C(=O)NC1=O)COCC

O
[1]

Physical State Solid N/A

Storage 2-8°C, protect from light [1]

Synthesis of 1-(2-Hydroxyethoxy)methyl-5-
methyluracil: A Methodological Approach
The synthesis of acyclic nucleosides like 1-(2-Hydroxyethoxy)methyl-5-methyluracil is most

effectively achieved through the Silyl-Hilbert-Johnson (or Vorbrüggen) reaction. This method

offers high yields and regioselectivity for N-1 alkylation of the pyrimidine ring. The general

strategy involves three key steps: silylation of the nucleobase, coupling with an appropriate

electrophile, and deprotection.

Rationale Behind the Synthetic Strategy
The silylation of 5-methyluracil (thymine) is a critical initial step. It enhances the nucleophilicity

of the pyrimidine ring and increases its solubility in organic solvents, facilitating a more efficient
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coupling reaction. The use of a Lewis acid catalyst, such as trimethylsilyl

trifluoromethanesulfonate (TMSOTf), is crucial for activating the electrophile and driving the

reaction towards the desired N-1 isomer. The choice of the electrophile, a protected 2-

(chloromethoxy)ethanol, is designed to introduce the acyclic side chain. A protecting group on

the hydroxyl function of the ethoxyethanol moiety is necessary to prevent unwanted side

reactions. Finally, a deprotection step is required to yield the target compound.

Experimental Protocol
Step 1: Silylation of 5-Methyluracil

To a stirred suspension of 5-methyluracil (1.0 eq) in anhydrous acetonitrile, add

hexamethyldisilazane (HMDS) (1.5 eq).

Add a catalytic amount of chlorotrimethylsilane (TMSCl) (0.1 eq).

Heat the mixture to reflux under an inert atmosphere (e.g., argon or nitrogen) until the

solution becomes clear, indicating the formation of 2,4-bis(trimethylsilyloxy)-5-

methylpyrimidine.

Remove the solvent under reduced pressure to obtain the silylated intermediate, which can

be used in the next step without further purification.

Step 2: Synthesis of the Electrophile (2-(Benzyloxy)ethoxymethyl chloride)

Note: This is a representative procedure for a protected electrophile. Other protecting groups

can be used.

To a solution of 2-(benzyloxy)ethanol (1.0 eq) and paraformaldehyde (1.2 eq) in anhydrous

dichloromethane, slowly add chlorotrimethylsilane (1.2 eq) at 0°C.

Stir the reaction mixture at room temperature for 12-16 hours.

Filter the reaction mixture and concentrate the filtrate under reduced pressure to yield the

crude 2-(benzyloxy)ethoxymethyl chloride. This reagent is moisture-sensitive and should be

used immediately.

Step 3: Coupling Reaction (Silyl-Hilbert-Johnson)
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Dissolve the silylated 5-methyluracil (from Step 1) in anhydrous acetonitrile.

Add the freshly prepared 2-(benzyloxy)ethoxymethyl chloride (1.2 eq) to the solution.

Cool the mixture to 0°C and add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 eq)

dropwise.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate,

and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain 1-((2-

(benzyloxy)ethoxy)methyl)-5-methylpyrimidine-2,4(1H,3H)-dione.

Step 4: Deprotection

Dissolve the protected nucleoside from Step 3 in methanol.

Add a catalytic amount of palladium on carbon (10% Pd/C).

Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) at room

temperature until the reaction is complete (monitored by TLC).

Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced

pressure.

Purify the residue by recrystallization or column chromatography to yield the final product, 1-
(2-Hydroxyethoxy)methyl-5-methyluracil.
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Caption: Mechanism of Acyclothymidine in DNA photoprotection.
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Applications in Drug and Cosmetic Development
The unique photoprotective properties of 1-(2-Hydroxyethoxy)methyl-5-methyluracil make it

a highly attractive candidate for incorporation into various topical formulations.

Sunscreens and Daily Skincare: Its ability to both prevent DNA damage and promote repair

suggests it could be a valuable addition to sunscreens and daily moisturizers, offering a

deeper level of protection than traditional UV filters alone.

Post-Sun Exposure Products: Formulations containing this compound could be beneficial in

after-sun lotions to help mitigate the damage that has already occurred.

Adjuvant to Phototherapy: In dermatological treatments involving UV light, such as PUVA

therapy for psoriasis, co-administration of a topical formulation with Acyclothymidine could

potentially reduce the risk of long-term side effects like skin cancer.

Future Directions and Conclusion
1-(2-Hydroxyethoxy)methyl-5-methyluracil is a promising molecule with a well-defined role

in photoprotection. Future research should focus on elucidating the precise molecular

mechanisms of its action, optimizing its delivery in topical formulations for enhanced skin

penetration and stability, and conducting further clinical trials to validate its efficacy and safety

in human subjects. Its dual-action mechanism of preventing DNA damage and activating repair

pathways positions it as a next-generation ingredient in the development of advanced

dermatological and cosmetic products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Synthesis_of_nucleosides
https://www.rsc.org/advances
https://www.benchchem.com/product/b1205884?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/23290453/
https://pubmed.ncbi.nlm.nih.gov/23290453/
https://www.benchchem.com/product/b1205884/docs#an-in-depth-technical-guide-to-1-2-hydroxyethoxy-methyl-5-methyluracil-acyclothymidine
https://www.benchchem.com/product/b1205884/docs#an-in-depth-technical-guide-to-1-2-hydroxyethoxy-methyl-5-methyluracil-acyclothymidine
https://www.benchchem.com/product/b1205884/docs#an-in-depth-technical-guide-to-1-2-hydroxyethoxy-methyl-5-methyluracil-acyclothymidine
https://www.benchchem.com/product/b1205884/docs#an-in-depth-technical-guide-to-1-2-hydroxyethoxy-methyl-5-methyluracil-acyclothymidine
https://www.benchchem.com/product/b1205884?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

